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Compound of Interest

Compound Name: Triethylcholine

Cat. No.: B1219574 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) detailing disposal procedures for

Triethylcholine (CAS No. 302-61-4) has been identified in the provided search results. The

following guidance is synthesized from general best practices for laboratory chemical waste

disposal and data from analogous compounds.[1][2] Professionals handling this substance

must consult their institution's Environmental Health and Safety (EHS) department and a

licensed waste disposal contractor to ensure full compliance with federal, state, and local

regulations.[1]

Hazard Assessment and Data
Triethylcholine is a choline analog that can interfere with the synthesis of acetylcholine,

leading to neuromuscular weakness that resembles myasthenia gravis.[3][4] High doses in

animal studies have been associated with respiratory failure.[3] While comprehensive GHS

classification for triethylcholine is not available, a closely related salt, Triethylcholine Iodide,

is classified as harmful if swallowed and causes skin and serious eye irritation.[2][5] Due to its

physiological effects and the lack of complete safety data, triethylcholine should be handled

as a hazardous chemical waste.
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Property Data Source

Chemical Name Triethylcholine Guidechem[2], PubChem[6]

Synonyms
N,N,N-Triethyl-2-

hydroxyethanaminium
Guidechem[2]

CAS Number 302-61-4 Guidechem[2], PubChem[6]

Molecular Formula C₈H₂₀NO⁺ Guidechem[2], PubChem[6]

Molecular Weight 146.25 g/mol PubChem[6]

Hazards (Triethylcholine

Iodide)

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation

TCI Chemicals[5]

Acute Toxicity (Triethylcholine

Iodide)
Oral LD50 (Rat): 1000 mg/kg TCI Chemicals[5]

Immediate Safety and Handling for Waste
Prior to beginning the disposal process, ensure all safety protocols for handling chemical waste

are in place.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[5]

Hand Protection: Impermeable, chemical-resistant gloves.[5]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[5]

Waste Storage:

Store waste triethylcholine in a cool, dry, and well-ventilated area.[1]

Keep the waste container tightly closed and properly labeled.[1][7]

Store away from incompatible materials such as strong oxidizing agents.[1]
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Step-by-Step Disposal Protocol
Disposal of triethylcholine must be managed through your institution's hazardous waste

program.[8] Do not dispose of this chemical down the drain or in solid waste bins.[7][8][9]

Step 1: Waste Classification and Segregation

Treat all unused, expired, or contaminated triethylcholine as hazardous chemical waste.

Segregate triethylcholine waste from other chemical waste streams to prevent potentially

dangerous reactions.[7][10] Specifically, keep it separate from acids, bases, and oxidizing

agents.[1][9]

Step 2: Containerization

Select a waste container that is in good condition and chemically compatible with

triethylcholine. High-density polyethylene is often a suitable choice.[11] The original product

container can be used if it is intact and seals properly.[9]

Ensure the container has a secure, leak-proof lid. It must remain closed at all times except

when adding waste.[8][10][11]

Step 3: Labeling

Label the waste container clearly and accurately before adding any waste.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Triethylcholine" (avoid abbreviations).

A clear statement of the associated hazards (e.g., "Toxic," "Irritant").

The date when waste was first added to the container.

Step 4: Accumulation and Storage
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Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA).[9][11]

This area must be at or near the point of waste generation and under the control of

laboratory personnel.[11]

Adhere to all institutional and regulatory limits for the amount of waste stored in the SAA

(e.g., typically a maximum of 55 gallons).[11]

Step 5: Collection and Disposal

Once the container is full or you have reached the storage time limit (e.g., 6-12 months),

arrange for disposal.[8][10][11]

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste contractor to schedule a pickup.[8][11]

Provide the waste manifest with all necessary information about the container's contents.

Disposal Workflow Visualization
The following diagram outlines the decision-making process for the proper disposal of

triethylcholine waste.
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Waste Triethylcholine Generated

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Keep separate from incompatibles)

3. Containerize Waste
(Use compatible, sealed container)

4. Label Container
('Hazardous Waste', Chemical Name, Date)

5. Store in SAA
(Designated Satellite Accumulation Area)

6. Arrange for Disposal
(Contact EHS or Licensed Contractor)

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Triethylcholine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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